Benzonatate (PEGn)

• Molecular Formula: C14H21NO3
• Molecular Weight: 251.32 g/mol
• InChI: InChI=1S/C14H21NO3/c1-3-4-9-15-13-7-5-12(6-8-13)14(16)18-11-10-17-2/h5-8,15H,3-4,9-11H2,1-2H3
• InChIKey: SXMWXOXGMHURMR-UHFFFAOYSA-N

Benzonatate (PEGn) Chemical Profile & Research Utility

Benzonatate (PEGn), also known as benzononatine, is a PEGylated non-narcotic antitussive agent chemically related to the ester-type local anesthetic tetracaine [1]. It functions by anesthetizing pulmonary stretch receptors and dampening the cough reflex at its source, exhibiting a mechanism distinct from central-acting opioid alternatives such as codeine [2]. The compound is supplied for research applications and is distinguished by its sodium channel-blocking activity .

Workflow Peripheral cough reflex pathway studies without central respiratory depression

Selection Polydisperse PEG tool for chain-length SAR (6–17 units)

Use Context Nav1.7 sodium channel subtype pharmacology reference

• [1] DrugBank. Benzonatate: Uses, Interactions, Mechanism of Action. DB00868. Updated June 13, 2005. View Source
• [2] McGuire A, Ostertag-Hill CA, et al. Benzonatate as a local anesthetic. PLoS ONE. 2023;18(4):e0284401. View Source

Why Benzonatate (PEGn) Is Irreplaceable in Research

Despite its long history of clinical use as an antitussive, generic substitution of benzonatate with other cough suppressants such as codeine or dextromethorphan is not pharmacologically equivalent due to its distinct peripheral mechanism of action and associated safety profile [1]. Furthermore, research-grade Benzonatate (PEGn) differs from clinical formulations in its molecular composition and purity specifications, precluding direct substitution in experimental models without rigorous re-validation . The following evidence quantifies these critical differences.

Central antitussives Dextromethorphan or codeine introduces central respiratory depression confound; benzonatate (PEGn) acts peripherally on vagal stretch receptors without respiratory center inhibition.

Monodisperse benzonatate Pharmaceutical-grade CAS 104-31-4 has fixed 9-unit PEG chain; loses polydispersity required for PEG-length activity relationship studies and may alter solubility/PK.

Non-sodium channel comparators Codeine and dextromethorphan lack measurable Nav1.7 blockade, limiting use in ion channel research protocols that require a peripheral sodium channel blocker reference.

• [1] FDA Label. BENZONATATE prescribing information. Blenheim Pharmacal, Inc. NDC 10544-129. View Source

Benzonatate (PEGn) Differentiation Evidence

Peripheral Action Without Respiratory Depression

Benzonatate is a potent and reversible inhibitor of voltage-gated sodium channels. In a direct comparison, its inhibitory potency (IC50) against the Nav1.7 isoform, a key target for pain and cough signaling, increased by over 4-fold when the holding potential was shifted from -100 mV to -70 mV, a range more closely resembling the resting membrane potential of many excitable cells [1].

Mechanism Selectivity

Class-level

Peripheral stretch receptor anesthesia vs. central medullary cough center depression; FDA label confirms no respiratory center inhibition.

Enables peripheral cough reflex research without ventilatory confound.

Not a head-to-head clinical trial; based on pharmacological classification.

Evidence Dimension	Nav1.7 sodium channel inhibition (IC50)
Target Compound Data	IC50 = 5.9 μM at -100 mV; IC50 = 1.4 μM at -70 mV
Comparator Or Baseline	Target compound data at different holding potentials (self-comparison)
Quantified Difference	4.2-fold higher potency at -70 mV (1.4 μM) vs -100 mV (5.9 μM)
Conditions	In vitro electrophysiology using catecholamine A differentiated (CAD) cells [1]

Why This Matters

This voltage-dependent potency indicates that Benzonatate (PEGn) may be a more effective inhibitor of Nav1.7-mediated signaling under physiological conditions, a key consideration for experiments modeling excitability or pain.

• [1] Evans MS, Maglinger GB, Fletcher AM, Johnson SR. Benzonatate inhibition of voltage-gated sodium currents. Neuropharmacology. 2016;101:179-187. View Source

Nav1.7 Sodium Channel Blockade Profile

In an anesthetized dog model of cough, continuous intravenous infusion of benzonatate at a rate of 0.85 mg/min selectively reduced the frequency of the cough reflex by 100% (complete suppression) without altering the amplitude of the cough, indicating a targeted peripheral action [1]. This contrasts with the central action of opioids like codeine, which can suppress the cough reflex non-selectively and are associated with respiratory depression [2].

Nav1.7 IC₅₀

Cross-study comparable

5.9 μM (−100 mV); 1.4 μM (−70 mV) in CAD cells

Characterized Nav1.7 blocker for ion channel studies; tetracaine 3.5–15× more potent.

Voltage-dependent potency; no Nav1.7 activity for codeine/dextromethorphan.

Evidence Dimension	Cough reflex frequency
Target Compound Data	Complete suppression (100% reduction) at 0.85 mg/min IV infusion
Comparator Or Baseline	Codeine (inferred central action, lacks selectivity in cough reflex components)
Quantified Difference	Qualitative difference: Benzonatate demonstrates peripheral selectivity (frequency but not amplitude change) vs. opioids' broader central suppression.
Conditions	Anesthetized dog model of cough reflex [1]

Why This Matters

This peripheral selectivity profile suggests Benzonatate (PEGn) is a valuable tool for dissecting peripheral vs. central mechanisms of cough in preclinical models, offering a distinct advantage over less selective central antitussives.

• [1] Yanaura S, Hosokawa T, Kitagawa H, et al. Effects of peripheral airway response on the cough reflex. Nihon Yakurigaku Zasshi. 1980;76(8):709-716. View Source
• [2] Dicpinigaitis PV, Gayle YE, Solomon G, Gilbert RD. Inhibition of cough-reflex sensitivity by benzonatate and guaifenesin in acute viral cough. Respiratory Medicine. 2009;103(6):902-906. View Source

Capsaicin Cough Challenge with Guaifenesin

A 2023 study evaluated benzonatate as a local anesthetic for peripheral nerve blockade in a rat sciatic nerve model. Benzonatate produced concentration-dependent sensory and motor nerve blockade [1]. Critically, histological analysis revealed significant inflammation and myotoxicity, even at low concentrations, a differentiating factor from clinically-used local anesthetics like bupivacaine or lidocaine [2].

Capsaicin C5 Shift

Head-to-head

Benzonatate 200 mg alone: no significant shift (p = NS); B+G combination: significantly superior to B alone (p

Monotherapy may not elevate cough threshold in acute viral URI; synergy with guaifenesin required.

RCT crossover, n=30; endpoint: capsaicin C5 in URI.

LRTI Cough Duration

Reported

Unadjusted: +3 days longer cough duration, higher severity (p

Real-world data indicate no measured benefit; highlights need for controlled research data.

Prospective cohort n=718; confounding by indication; consistent with systematic review.

Opioid-Refractory Relief

Supporting evidence

3/3 patients with opioid-resistant cough achieved symptomatic relief with benzonatate.

Supports research into peripheral pathways for opioid-refractory cough; case-report level.

Case series, n=3; no statistical inference; requires replication.

MR Duration Extension

Supporting evidence

Patented 12-h MR benzonatate (silicon dioxide adsorbate) vs. IR 3–8 h; 1.5–4× extension.

Enables sustained-release PK/PD studies not available with central antitussives.

Patent-based; no Phase III clinical data for MR formulation.

Evidence Dimension	Sensory and motor nerve blockade; Myotoxicity
Target Compound Data	Concentration-dependent blockade; Significant inflammation and myotoxicity observed histologically.
Comparator Or Baseline	Established local anesthetics (e.g., bupivacaine, lidocaine) generally have well-characterized and lower myotoxic potential.
Quantified Difference	Not quantified directly against a specific comparator in this study; qualitative observation of significant myotoxicity.
Conditions	In vivo rat sciatic nerve injection model [1]

Why This Matters

While benzonatate shares structural and mechanistic features with other local anesthetics [2], its pronounced local tissue toxicity limits its utility as a direct replacement in studies requiring a safer anesthetic profile, making it a distinct research tool for investigating mechanisms of toxicity.

• [1] McGuire A, Ostertag-Hill CA, et al. Benzonatate as a local anesthetic. PLoS ONE. 2023;18(4):e0284401. View Source
• [2] DrugBank. Benzonatate: Uses, Interactions, Mechanism of Action. DB00868. Updated June 13, 2005. View Source

Clinical Effectiveness in Lower Respiratory Infection

A key safety concern with clinical benzonatate capsules is the risk of severe oropharyngeal anesthesia and hypersensitivity if the capsule is chewed or dissolved in the mouth [1]. A patented modified-release solid composition addresses this by ensuring substantially no drug release in the buccal cavity and limiting release to no more than 25% within the first hour in vitro, with defined pharmacokinetic parameters (e.g., a geometric mean Cmax of about 52 ng/mL) [2].

LRTI Cough Duration

Reported

Unadjusted: +3 days longer cough duration, higher severity (p

Real-world data indicate no measured benefit; highlights need for controlled research data.

Prospective cohort n=718; confounding by indication; consistent with systematic review.

Opioid-Refractory Relief

Supporting evidence

3/3 patients with opioid-resistant cough achieved symptomatic relief with benzonatate.

Supports research into peripheral pathways for opioid-refractory cough; case-report level.

Case series, n=3; no statistical inference; requires replication.

MR Duration Extension

Supporting evidence

Patented 12-h MR benzonatate (silicon dioxide adsorbate) vs. IR 3–8 h; 1.5–4× extension.

Enables sustained-release PK/PD studies not available with central antitussives.

Patent-based; no Phase III clinical data for MR formulation.

Evidence Dimension	In vitro drug release in buccal cavity and first hour
Target Compound Data	Substantially no buccal release; ≤25% release within 1 hour in dissolution assay.
Comparator Or Baseline	Standard immediate-release benzonatate capsules (risk of rapid local anesthetic release if crushed).
Quantified Difference	Qualitative elimination of buccal release and quantitative limitation of early drug release compared to standard IR formulation.
Conditions	In vitro dissolution assay as per patent specification [2]

Why This Matters

This modified-release technology represents a specific formulation advancement that differentiates this benzonatate product from generic immediate-release versions, potentially improving safety for clinical applications and providing a model for safer drug delivery in research.

• [1] FDA Label. BENZONATATE prescribing information. Blenheim Pharmacal, Inc. NDC 10544-129. View Source
• [2] Tris Pharma Inc. Benzonatate modified release solid tablets and capsules. US Patent Application 20200163926. May 28, 2020. View Source

Benzonatate (PEGn) Research & Industrial Applications

Peripheral Cough Reflex Pathway Dissection

Given its potent and selective in vivo suppression of cough reflex frequency without affecting amplitude [1], Benzonatate (PEGn) is ideally suited for studies aimed at dissecting the peripheral (afferent) limb of the cough reflex arc. Its mechanism, distinct from centrally-acting opioids like codeine [2], allows researchers to isolate and study the role of vagal sensory nerve fiber signaling in cough without the confounding variables of central nervous system depression or non-specific behavioral changes.

PEG Chain Length SAR Studies

The demonstrated concentration- and voltage-dependent inhibition of Nav1.7 channels (IC50 = 5.9 μM at -100 mV vs. 1.4 μM at -70 mV) [1] positions Benzonatate (PEGn) as a valuable pharmacological probe for studying state-dependent sodium channel blockade. This property is particularly relevant for research into disorders of neuronal excitability, including certain pain syndromes and channelopathies, where Nav1.7 is a validated target.

Antitussive Synergy Screening with Capsaicin Challenge

The finding that benzonatate produces significant local inflammation and myotoxicity upon injection, even at low concentrations [1], makes it a useful positive control or tool compound for studies investigating the mechanisms of local anesthetic-induced tissue injury. Researchers seeking to understand or prevent such adverse effects can utilize Benzonatate (PEGn) to reliably induce a toxic phenotype in nerve or muscle models.

Sustained-Release Formulation IVIVC Studies

The patented modified-release formulation, which aims to eliminate buccal drug release and provides a controlled pharmacokinetic profile (e.g., Cmax of ~52 ng/mL) [1], serves as a proof-of-concept for mitigating the known oropharyngeal anesthesia hazard of benzonatate [2]. This evidence base supports the use of Benzonatate (PEGn) as an active pharmaceutical ingredient (API) in research and development of next-generation, safer oral antitussive or local anesthetic products.

Application

Selection Property

Validation Focus

Peripheral cough reflex pathway dissection

Peripheral mechanism without central respiratory depression (FDA label context)

Cough reflex endpoint without ventilatory confound; Nav1.7 target engagement benchmarks

PEG chain length SAR studies

Polydisperse PEG chain distribution (6–17 units, major 10)

Correlation of PEG length with sodium channel potency, permeability, and PK

Antitussive synergy screening (capsaicin challenge)

Synergy with guaifenesin in capsaicin C5 model

Quantifiable cough threshold shift in factorial designs

Sustained-release formulation IVIVC

Compatibility with modified-release matrices (silicon dioxide adsorbate)

In vitro–in vivo correlation for PEGylated benzonatate MR forms

• [1] Yanaura S, Hosokawa T, Kitagawa H, et al. Effects of peripheral airway response on the cough reflex. Nihon Yakurigaku Zasshi. 1980;76(8):709-716. View Source
• [2] Evans MS, Maglinger GB, Fletcher AM, Johnson SR. Benzonatate inhibition of voltage-gated sodium currents. Neuropharmacology. 2016;101:179-187. View Source
• [3] McGuire A, Ostertag-Hill CA, et al. Benzonatate as a local anesthetic. PLoS ONE. 2023;18(4):e0284401. View Source
• [4] Tris Pharma Inc. Benzonatate modified release solid tablets and capsules. US Patent Application 20200163926. May 28, 2020. View Source